(6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE

• CAS No.: 1000-78-8
• Molecular Formula: C11H24N2
• Molecular Weight: 184.327
• IUPAC Name: 6-(2,2-dimethylpropylideneamino)hexan-1-amine
• InChI: InChI=1S/C11H24N2/c1-11(2,3)10-13-9-7-5-4-6-8-12/h10H,4-9,12H2,1-3H3
• InChI Key: JWCJQYFAOGUPJT-UHFFFAOYSA-N
• SMILES: CC(C)(C)C=NCCCCCCN
• Synonyms: N,N'-(2,2-dimethylpropylidene)hexamethylenediamine

Description

(6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE is a chemical compound with the molecular formula C11H24N2 and a molecular weight of 184.327 g/mol. This compound is known for its unique structure, which includes a hexan-1-amine backbone with an (E)-(2,2-dimethylpropylidene)amino group attached.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE typically involves the reaction of hexan-1-amine with 2,2-dimethylpropanal under specific conditions to form the desired product. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure conditions to ensure the formation of the (E)-isomer.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. These methods often utilize advanced techniques such as high-pressure reactors and automated control systems to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of derivatives with different functional groups.

Scientific Research Applications

(6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE involves its interaction with specific molecular targets and pathways. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Hexan-1-amine: A primary amine with a similar hexane backbone but lacking the (E)-(2,2-dimethylpropylidene)amino group.

2,2-Dimethylpropanal: An aldehyde that serves as a precursor in the synthesis of (6-AMINOHEXYL)(2,2-DIMETHYLPROPYLIDENE)AMINE.

Uniqueness

This compound is unique due to its specific structure, which imparts distinct chemical and biological properties